Cas no 2680724-39-2 (3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid)

• Product Name: 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid
• CAS No: 2680724-39-2
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 5633371
• PubChem ID: 165924992
• Update Time: 2025-05-20

3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292737
• 3-bromo-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• 2680724-39-2
• 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid

• Inchi： 1S/C12H12BrNO4/c1-2-5-18-12(17)14-7-9-4-3-8(11(15)16)6-10(9)13/h2-4,6H,1,5,7H2,(H,14,17)(H,15,16)
• InChI Key： HPHWDKUGWZZNFM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CNC(=O)OCC=C

Computed Properties

• Exact Mass: 312.99497g/mol
• Monoisotopic Mass: 312.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid

3-Bromo-4-({(Prop-2-en-1-yloxy)carbonylamino}methyl)benzoic Acid (CAS No. 2680724-39-2): A Comprehensive Overview

3-Bromo-4-({(Prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS No. 2680724-39-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including cancer treatment and anti-inflammatory drug development.

The chemical structure of 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid consists of a brominated benzene ring with a substituted carboxylic acid group and an amino ester moiety. The presence of the bromine atom and the propenyl ether group imparts specific chemical properties that make this compound particularly interesting for synthetic and biological studies.

Recent research has highlighted the potential of 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the selective inhibition of nuclear factor-kappa B (NF-kB), a crucial transcription factor involved in inflammation and immune responses.

In addition to its anti-inflammatory properties, 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The apoptotic effect is attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase cascades.

The synthetic route to 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid has been well-documented in the literature. One common method involves the reaction of 3-bromobenzylamine with propenyl chloroformate, followed by carboxylation to introduce the benzoic acid moiety. This multi-step synthesis allows for precise control over the purity and yield of the final product, making it suitable for both research and industrial applications.

The physicochemical properties of 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid have also been extensively studied. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water. These properties are crucial for optimizing its use in biological assays and drug formulation studies.

To further explore the potential therapeutic applications of 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid, several clinical trials are currently underway. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its efficacy and safety profile.

In conclusion, 3-bromo-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS No. 2680724-39-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, makes it a valuable candidate for further investigation and development as a therapeutic agent.